Cas no 315702-89-7 (N-(4-Pyridin-2-yl-thiazol-2-yl)benzene-1,4-diamine)

• Product Name: N-(4-Pyridin-2-yl-thiazol-2-yl)benzene-1,4-diamine
• CAS No: 315702-89-7
• MF: C₁₄H₁₂N₄S
• MW: 268.336880683899
• CID: 3068535
• PubChem ID: 785018
• Update Time: 2025-06-23

N-(4-Pyridin-2-yl-thiazol-2-yl)benzene-1,4-diamine Chemical and Physical Properties

Names and Identifiers

• N-(4-Pyridin-2-yl-thiazol-2-yl)benzene-1,4-diamine
• Oprea1_643124
• BRD-K62582051-001-01-3
• N~1~-[4-(2-pyridinyl)-1,3-thiazol-2-yl]-1,4-benzenediamine
• N1-(4-(pyridin-2-yl)thiazol-2-yl)benzene-1,4-diamine
• AKOS000301737
• CS-0368066
• N-(4-Pyridin-2-yl-thiazol-2-yl)-benzene-1,4-diamine
• 4-N-(4-pyridin-2-yl-1,3-thiazol-2-yl)benzene-1,4-diamine
• Oprea1_351358
• AG-690/12242439
• 315702-89-7

• MDL： MFCD01325951
• Inchi： 1S/C14H12N4S/c15-10-4-6-11(7-5-10)17-14-18-13(9-19-14)12-3-1-2-8-16-12/h1-9H,15H2,(H,17,18)
• InChI Key： HURGMNZUGRQOHU-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CN=2)N=C1NC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 268.07826757g/mol
• Monoisotopic Mass: 268.07826757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 92.1Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 503.9±60.0 °C at 760 mmHg
• Flash Point: 258.5±32.9 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

N-(4-Pyridin-2-yl-thiazol-2-yl)benzene-1,4-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(4-Pyridin-2-yl-thiazol-2-yl)benzene-1,4-diamine

N-(4-Pyridin-2-yl-thiazol-2-yl)benzene-1,4-diamine: A Promising Compound in Medicinal Chemistry

N-(4-Pyridin-2-yl-thiazol-2-yl)benzene-1,4-diamine (CAS No. 315702-89-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The chemical structure of N-(4-Pyridin-2-yl-thiazol-2-yl)benzene-1,4-diamine consists of a benzene ring substituted with a thiazole moiety and a pyridine ring. The presence of these heterocyclic rings imparts significant stability and reactivity to the molecule, making it an attractive candidate for drug development. The diamine functionality further enhances its potential for forming coordination complexes with metal ions, which can be exploited in various therapeutic applications.

Recent studies have highlighted the potential of N-(4-Pyridin-2-yl-thiazol-2-yl)benzene-1,4-diamine in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a promising candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, N-(4-Pyridin-2-yl-thiazol-2-yl)benzene-1,4-diamine has shown significant anticancer activity. Research conducted at the National Cancer Institute found that this compound effectively inhibits the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the induction of apoptosis and cell cycle arrest, which are crucial for preventing tumor progression.

The pharmacokinetic properties of N-(4-Pyridin-2-yl-thiazol-2-yl)benzene-1,4-diamine have also been extensively studied. Preclinical data indicate that this compound has favorable oral bioavailability and a long half-life, which are essential characteristics for a successful drug candidate. Furthermore, it exhibits low toxicity and minimal side effects in animal models, suggesting its safety profile is suitable for human trials.

Clinical trials are currently underway to evaluate the efficacy and safety of N-(4-Pyridin-2-yl-thiazol-2-yl)benzene-1,4-diamine in treating various diseases. Early results from Phase I trials have shown promising outcomes, with patients experiencing significant improvements in symptoms and quality of life. These findings have generated considerable excitement among researchers and clinicians alike.

In conclusion, N-(4-Pyridin-2-yl-thiazol-2-yl)benzene-1,4-diamine (CAS No. 315702-89-7) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further development in medicinal chemistry. As research continues to uncover new insights into its mechanisms of action and clinical utility, it is likely that this compound will play a significant role in advancing the treatment of various diseases in the future.